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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is an aromatic ether that

serves as a versatile intermediate and building block in various chemical syntheses. Its unique

substitution pattern, with a methoxy group and two meta-positioned methyl groups, influences

its reactivity, making it a subject of interest in both industrial and academic research. The

electron-donating nature of these substituents activates the aromatic ring, rendering it

susceptible to electrophilic substitution reactions. This guide provides an in-depth overview of

the primary industrial and research applications of 3,5-Dimethylanisole, complete with

quantitative data, detailed experimental protocols, and visualizations of key chemical

processes.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 3,5-Dimethylanisole
is presented below for easy reference.
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Property Value Reference(s)

Molecular Formula C₉H₁₂O [1][2][3]

Molecular Weight 136.19 g/mol [1][2][3]

CAS Number 874-63-5 [1][2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 193 °C [4]

Density 0.963 g/mL at 25 °C [4]

Refractive Index n20/D 1.512 [4]

Flash Point 66 °C (closed cup) [4]

Solubility

Insoluble in water; soluble in

organic solvents like alcohols

and ethers.

¹H NMR (CDCl₃, 400MHz)
δ 6.60 (s, 1H), 6.53 (s, 2H),

3.77 (s, 3H), 2.29 (s, 6H)
[4]

InChI
InChI=1S/C9H12O/c1-7-4-

8(2)6-9(5-7)10-3/h4-6H,1-3H3
[1][2]

SMILES COc1cc(C)cc(C)c1 [4]

Industrial Applications
The primary documented industrial application of 3,5-Dimethylanisole is in the synthesis of

thermosensitive color-forming materials, which are used in thermal paper, color-changing

coatings, and textiles.[4]

Synthesis of Thermosensitive Dyes
3,5-Dimethylanisole is a key precursor in the production of specific benzofuran-based dyes.

These dyes are typically colorless but undergo a color change upon heating in the presence of

a developer.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/SpectrumEN_874-63-5_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C874635&Units=SI&Mask=2025&Type=ALKANE-RI-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=C874635&Mask=80
https://m.chemicalbook.com/SpectrumEN_874-63-5_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C874635&Units=SI&Mask=2025&Type=ALKANE-RI-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=C874635&Mask=80
https://m.chemicalbook.com/SpectrumEN_874-63-5_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C874635&Units=SI&Mask=2025&Type=ALKANE-RI-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=C874635&Mask=80
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://m.chemicalbook.com/SpectrumEN_874-63-5_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C874635&Units=SI&Mask=2025&Type=ALKANE-RI-POLAR-RAMP
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.guidechem.com/question/how-is-3-5-dimethylanisole-pre-id119798.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the synthesis of a thermosensitive color-forming material using 3,5-
Dimethylanisole as a starting material.[4]

Materials:

2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid

3,5-Dimethylanisole

Concentrated sulfuric acid (or another dehydrating strong acid like fuming sulfuric acid,

phosphoric acid, or polyphosphoric acid)

Sodium hydroxide (or another strong base like potassium hydroxide, sodium carbonate, or

potassium carbonate)

Ethyl acetate

Water

Saturated brine solution

Procedure:

In a suitable reaction vessel, condense 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid

with 3,5-Dimethylanisole in the presence of a dehydrating strong acid (e.g., concentrated

sulfuric acid).

After the condensation reaction is complete, hydrolyze the intermediate product.

Adjust the reaction mixture to alkaline conditions using a strong base (e.g., sodium

hydroxide).

Heat the alkaline mixture to facilitate the formation of the final thermosensitive color-forming

material.

After cooling, add water to the reaction mixture and extract the organic phase with ethyl

acetate.
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Wash the organic phase with a saturated brine solution.

Dry the organic phase over an anhydrous drying agent.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the product by column chromatography to yield the final thermosensitive dye.
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Workflow for Thermosensitive Dye Synthesis

Reactants

Process

2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid

Condensation
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3,5-Dimethylanisole
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(6'-diethylamino-1',3'-dimethylfluoran)
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General Workflow for Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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